Cas no 1807056-49-0 (Ethyl 2-amino-6-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 2-amino-6-(2-cyanoethyl)benzoate
• CAS No: 1807056-49-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 4957468
• Update Time: 2025-05-26

Ethyl 2-amino-6-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H14N2O2/c1-2-16-12(15)11-9(6-4-8-13)5-3-7-10(11)14/h3,5,7H,2,4,6,14H2,1H3
• InChI Key： VDMOJBFVDLCILW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=CC=1CCC#N)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• XLogP3: 2
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 2-amino-6-(2-cyanoethyl)benzoate

Ethyl 2-amino-6-(2-cyanoethyl)benzoate (CAS No. 1807056-49-0): A Comprehensive Overview

Ethyl 2-amino-6-(2-cyanoethyl)benzoate, identified by its Chemical Abstracts Service (CAS) number 1807056-49-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzoate core substituted with an amino group at the 2-position and a 2-cyanoethyl moiety at the 6-position, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular engineering.

The< strong>Ethyl 2-amino-6-(2-cyanoethyl)benzoate molecule is characterized by its polar functional groups, which include the amino (-NH₂) and cyano (-CN) functionalities. These groups not only contribute to the compound's solubility in polar solvents but also provide reactive sites for further chemical modifications. The benzoate backbone, a common structural motif in many biologically active molecules, suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic applications. The structural features of ethyl 2-amino-6-(2-cyanoethyl)benzoate make it a promising candidate for further investigation in this context. Specifically, the presence of both amino and cyano groups allows for diverse functionalization strategies, enabling the synthesis of derivatives with tailored biological activities.

One of the most compelling aspects of ethyl 2-amino-6-(2-cyanoethyl)benzoate is its potential as a building block for more complex pharmacophores. Researchers have been exploring its utility in constructing scaffolds for kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The benzoate ring, known for its ability to engage in hydrogen bonding interactions, can be strategically positioned to interact with key residues in target proteins.

Recent studies have highlighted the importance of< strong>Ethyl 2-amino-6-(2-cyanoethyl)benzoate in the development of small-molecule probes for biochemical assays. Its structural complexity and reactivity make it an excellent candidate for generating high-affinity ligands that can modulate enzyme activity. For instance, modifications to the amino and cyano groups have been shown to enhance binding affinity to specific enzymes, leading to improved pharmacological profiles.

The< strong>cas no1807056-49-0 identifier ensures that researchers can reliably access and reference this compound in their studies. This standardized nomenclature system is crucial for maintaining consistency across scientific literature and facilitating collaboration among researchers worldwide. The availability of ethyl 2-amino-6-(2-cyanoethyl)benzoate through reputable chemical suppliers has significantly accelerated progress in drug discovery initiatives.

In addition to its applications in medicinal chemistry, ethyl 2-amino-6-(2-cyanoethyl)benzoate has shown promise in materials science. Its ability to form stable complexes with other molecules makes it a valuable component in the design of supramolecular assemblies. These assemblies have potential applications in areas such as catalysis, sensing, and nanotechnology.

The synthesis of ethyl 2-amino-6-(2-cyanoethyl)benzoate involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include nucleophilic substitution reactions at the benzoate ring followed by functional group interconversions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.

One notable application of ethyl 2-amino-6-(2-cyanoethyl)benzoate is its use as an intermediate in the synthesis of antiviral agents. The structural features present in this compound allow for modifications that can target viral proteases and polymerases, which are essential for viral replication. By incorporating< strong>Ethyl 2-amino-6-(2-cyanoethyl)benzoate into drug candidates, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects.

The< strong>Ethyl 2-amino-6-(2-cyanoethyl)benzoate molecule also serves as a model system for studying electronic properties and charge transport mechanisms. Its conjugated system, consisting of alternating double bonds and heteroatoms, makes it an interesting candidate for organic electronics applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). These applications leverage the compound's ability to conduct electricity while maintaining stability under various conditions.

In conclusion, ethyl 2-amino-6-(2-cyanoethyl)benzoate (CAS No.< strong>1807056-49-0) represents a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for pharmaceutical research, materials science, and biochemical investigations. As our understanding of molecular interactions continues to evolve, compounds like< strong>Ethyl 2-amino-6-(2-cyanoethyl)benzoate will undoubtedly play a crucial role in shaping future advancements.